![molecular formula C20H22Cl2O4 B3936280 1-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}-2,3-dichlorobenzene](/img/structure/B3936280.png)
1-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}-2,3-dichlorobenzene
Overview
Description
1-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}-2,3-dichlorobenzene, also known as "PBDE-209", is a type of polybrominated diphenyl ether. PBDE-209 has been widely used as a flame retardant in various consumer products, such as electronics, furniture, and textiles. Due to its widespread use, PBDE-209 has become a ubiquitous environmental contaminant, and its potential adverse effects on human health and the environment have attracted increasing attention from researchers.
Mechanism of Action
The mechanism of action of PBDE-209 is not fully understood, but it is believed to involve the disruption of cellular signaling pathways and the modulation of gene expression. PBDE-209 may also interact with nuclear receptors, such as the thyroid hormone receptor and the aryl hydrocarbon receptor, and interfere with their normal functions.
Biochemical and Physiological Effects:
PBDE-209 has been shown to have a variety of biochemical and physiological effects in laboratory experiments. For example, PBDE-209 has been found to induce oxidative stress, alter lipid metabolism, and affect immune function. PBDE-209 has also been shown to affect neuronal development and function, and may contribute to neurodevelopmental disorders.
Advantages and Limitations for Lab Experiments
PBDE-209 has several advantages as a model compound for laboratory experiments. It is relatively stable and easy to synthesize, and its chemical properties are well-characterized. However, PBDE-209 also has several limitations. It is highly hydrophobic and tends to accumulate in lipids, which may affect its bioavailability and toxicity. In addition, PBDE-209 is a complex mixture of congeners, and its toxicity may vary depending on the specific congener and exposure scenario.
Future Directions
There are several future directions for research on PBDE-209. One area of focus is the development of alternative flame retardants that are less persistent and toxic than PBDE-209. Another area of research is the investigation of the mechanisms underlying PBDE-209 toxicity, particularly with respect to its effects on the endocrine system and neurodevelopment. Additionally, there is a need for further studies on the environmental fate and transport of PBDE-209, as well as its potential impacts on ecosystems and wildlife.
Scientific Research Applications
PBDE-209 has been extensively studied for its potential adverse effects on human health and the environment. In particular, PBDE-209 has been shown to be persistent, bioaccumulative, and toxic (PBT) in the environment, and has been detected in various environmental matrices, including air, water, soil, and biota. PBDE-209 has also been found to be a potential endocrine disruptor, and may affect thyroid hormone homeostasis and reproductive function.
properties
IUPAC Name |
1,2-dichloro-3-[2-[2-(2-methoxy-4-prop-2-enylphenoxy)ethoxy]ethoxy]benzene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22Cl2O4/c1-3-5-15-8-9-17(19(14-15)23-2)25-12-10-24-11-13-26-18-7-4-6-16(21)20(18)22/h3-4,6-9,14H,1,5,10-13H2,2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBFQNDZJSLZHHS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)CC=C)OCCOCCOC2=C(C(=CC=C2)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22Cl2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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